Cas no 811842-30-5 (2-Bromo-1-fluoro-4-iodobenzene)

2-Bromo-1-fluoro-4-iodobenzene structure
811842-30-5 structure
Product Name:2-Bromo-1-fluoro-4-iodobenzene
CAS No:811842-30-5
MF:C6H3BrFI
MW:300.894896745682
MDL:MFCD04116322
CID:720058
PubChem ID:2756980
Update Time:2025-10-29

2-Bromo-1-fluoro-4-iodobenzene Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-1-fluoro-4-iodobenzene
    • Benzene,2-bromo-1-fluoro-4-iodo-
    • 1-Bromo-2-fluoro-5-iodobenzene
    • 2-bromo-1-fluoro4-iodobenzene
    • 3-Bromo-4-fluoroiodobenzene
    • 2-Bromo-1-fluoro-4-iodobenzene (ACI)
    • 2-Bromo-4-iodo-1-fluorobenzene
    • EN300-233387
    • 2-bromo-1-fluoro-4-iodo-benzene
    • Benzene, 2-bromo-1-fluoro-4-iodo-
    • 1-Fluoro-2-bromo-4-iodobenzene
    • SCHEMBL613393
    • CS-W003193
    • 3-bromo-4-fluoro-1-iodobenzene
    • DS-1058
    • Z1269152972
    • 811842-30-5
    • MFCD04116322
    • DTXSID40373669
    • DB-005991
    • LHRMBQARSBULRX-UHFFFAOYSA-N
    • 3-bromo-4-fluoro-iodobenzene
    • AKOS015835309
    • SY022695
    • MDL: MFCD04116322
    • Inchi: 1S/C6H3BrFI/c7-5-3-4(9)1-2-6(5)8/h1-3H
    • InChI Key: LHRMBQARSBULRX-UHFFFAOYSA-N
    • SMILES: FC1C(Br)=CC(I)=CC=1

Computed Properties

  • Exact Mass: 299.84500
  • Monoisotopic Mass: 299.845
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.4

Experimental Properties

  • Density: 2.281
  • Boiling Point: 243.4℃ at 760 mmHg
  • Flash Point: 101℃
  • Refractive Index: 1.628
  • PSA: 0.00000
  • LogP: 3.19280

2-Bromo-1-fluoro-4-iodobenzene Security Information

2-Bromo-1-fluoro-4-iodobenzene Customs Data

  • HS CODE:2903999090
  • Customs Data:

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

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2-Bromo-1-fluoro-4-iodobenzene Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium carbonate ,  Iodine ,  Potassium persulfate Catalysts: Silver carbonate Solvents: Acetonitrile ;  45 min, 130 °C
Reference
Microwave-assisted silver-catalyzed protodecarboxylation and decarboxylative iodination of aromatic carboxylic acids
Zhan, Kun; et al, Catalysts, 2017, 7(11), 314/1-314/9

2-Bromo-1-fluoro-4-iodobenzene Raw materials

2-Bromo-1-fluoro-4-iodobenzene Preparation Products

Additional information on 2-Bromo-1-fluoro-4-iodobenzene

Comprehensive Guide to 2-Bromo-1-fluoro-4-iodobenzene (CAS No. 811842-30-5): Properties, Applications, and Market Insights

2-Bromo-1-fluoro-4-iodobenzene (CAS No. 811842-30-5) is a halogenated aromatic compound widely used in pharmaceutical and agrochemical research. This compound, featuring bromine, fluorine, and iodine substituents on a benzene ring, is a versatile building block in organic synthesis. Researchers and manufacturers value its unique reactivity, making it a critical intermediate for developing advanced materials and bioactive molecules.

The molecular structure of 2-Bromo-1-fluoro-4-iodobenzene allows for selective functionalization, which is why it is frequently employed in cross-coupling reactions such as Suzuki, Stille, and Sonogashira couplings. These reactions are essential for constructing complex organic frameworks, particularly in drug discovery. With the growing demand for halogenated benzene derivatives, this compound has gained significant attention in the chemical industry.

One of the key applications of 2-Bromo-1-fluoro-4-iodobenzene is in the synthesis of fluorinated pharmaceuticals. Fluorine incorporation often enhances drug bioavailability and metabolic stability, making it a sought-after modification in medicinal chemistry. Additionally, the presence of iodine enables further derivatization via metal-catalyzed reactions, expanding its utility in material science and specialty chemicals.

Recent trends in organic synthesis highlight the importance of multi-halogenated compounds like 2-Bromo-1-fluoro-4-iodobenzene. Researchers are exploring greener synthetic routes, such as photochemical and electrochemical methods, to improve efficiency and reduce waste. These advancements align with the increasing focus on sustainable chemistry and green synthesis, topics frequently searched in academic and industrial circles.

From a commercial perspective, the market for halogenated aromatic compounds is expanding due to their role in developing next-generation electronic materials and agrochemicals. Companies specializing in fine chemicals and custom synthesis often list 2-Bromo-1-fluoro-4-iodobenzene as a high-purity product, catering to research institutions and pharmaceutical developers.

Handling and storage of 2-Bromo-1-fluoro-4-iodobenzene require standard laboratory safety protocols. While not classified as highly hazardous, proper ventilation and protective equipment are recommended due to its halogenated nature. Suppliers typically provide detailed technical data sheets to ensure safe usage in laboratory settings.

In summary, 2-Bromo-1-fluoro-4-iodobenzene (CAS No. 811842-30-5) is a valuable compound in modern chemical research, with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique reactivity and compatibility with various synthetic methodologies make it a staple in organic chemistry laboratories worldwide.

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